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Compound of Interest

1-(4-Bromophenyl)ethyl methyl!
Compound Name:
ether

cat. No.: B1278683

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed breakdown of the molecular weight for the chemical compound
1-(4-Bromophenyl)ethyl methyl ether.

Molecular Structure and Formula

1-(4-Bromophenyl)ethyl methyl ether is an organic compound with the molecular formula
CoH11BrO[1][2][3]. This formula indicates that each molecule is composed of nine carbon
atoms, eleven hydrogen atoms, one bromine atom, and one oxygen atom.

Calculation of Molecular Weight

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The standard atomic weights for the elements present in 1-(4-
Bromophenyl)ethyl methyl ether are:

Carbon (C): approximately 12.011 atomic mass units (amu)[4][5]

Hydrogen (H): approximately 1.008 amu[6][7][8][9]

Bromine (Br): approximately 79.904 amu[10][11][12]

Oxygen (O): approximately 15.999 amu[13][14][15]
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The molecular weight is calculated as follows:
(9 x 12.011) + (11 x 1.008) + (1 x 79.904) + (1 x 15.999) = 215.09 g/mol

This calculated value is consistent with published data for this compound, which report a
molecular weight of approximately 215.09 g/mol or 215.1 g/mol [1][16].

Data Presentation

The quantitative data for the molecular weight calculation is summarized in the table below for
clear comparison.

Atomic Weight Total Weight

Element Symbol Count
(amu) (amu)
Carbon C 9 12.011[4][5][17] 108.099
Hydrogen H 11 1.008[6][7][8][18] 11.088
_ 79.904[10][11]
Bromine Br 1 79.904
[12][19][20]
15.999[13][14]
Oxygen O 1 15.999
[15][21][22]
Total 215.09

Logical Relationship Diagram

The following diagram illustrates the logical relationship for determining the molecular weight of
1-(4-Bromophenyl)ethyl methyl ether.
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Caption: Logical workflow for calculating the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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